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Introduction

Dichloropropanols, such as 3-monochloropropane-1,2-diol (3-MCPD) and 1,3-

dichloropropane-2-ol (1,3-DCP), are chemical contaminants that can form in soy sauce and

other hydrolyzed vegetable protein products during manufacturing processes that involve heat

treatment with hydrochloric acid.[1] Due to potential health concerns, regulatory bodies

worldwide have set maximum permissible levels for these compounds in foodstuffs.[2][3] For

instance, the European Union has established a maximum level of 20 µg/kg for 3-MCPD in soy

sauce.[2][3] This necessitates sensitive and reliable analytical methods for their detection and

quantification. This document provides an overview of common analytical techniques and

detailed protocols for the determination of dichloropropanols in soy sauce.

The primary analytical technique for the detection of dichloropropanols is Gas

Chromatography-Mass Spectrometry (GC-MS).[1][4] Due to the low volatility and high polarity

of 3-MCPD and 1,3-DCP, derivatization is often required to improve their chromatographic

behavior and detection sensitivity.[1] Common derivatization agents include phenylboronic acid

(PBA) and various silylating agents.[5][6] More recent methods, such as those utilizing

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction, allow for the

simultaneous analysis of both 3-MCPD and 1,3-DCP without derivatization, followed by GC-

Triple Quadrupole Mass Spectrometry (GC-QQQ) analysis.[7][8] High-Performance Liquid
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Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) has also been developed as a

sensitive alternative.[9]

Quantitative Data Summary

The performance of various analytical methods for the detection of dichloropropanols in soy

sauce is summarized in the table below. This data allows for a comparison of the different

techniques based on their limits of detection (LOD), limits of quantification (LOQ), and recovery

rates.

Method
Analyte(s
)

Derivatiza
tion
Agent

Limit of
Detection
(LOD)

Limit of
Quantitati
on (LOQ)

Recovery
(%)

Referenc
e

GC-MS
3-MCPD,

1,3-DCP
-

0.6 µg/kg

(3-MCPD),

0.2 µg/kg

(1,3-DCP)

2.0 µg/kg

(3-MCPD),

0.6 µg/kg

(1,3-DCP)

91% (3-

MCPD),

76% (1,3-

DCP)

[1]

GC-MS
3-MCPD,

1,3-DCP

Phenylboro

nic Acid

(PBA)

4.18-10.56

ng/g (3-

MCPD),

1.06-3.15

ng/g (1,3-

DCP)

- - [6][10]

HPLC-

MS/MS
3-MCPD

p-

(dimethyla

mino)-

phenol

0.5 µg/kg 1.0 µg/kg 83-94% [9]

GC-QQQ
3-MCPD,

1,3-DCP

None

(QuEChER

S)

- - - [7][8]
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Here, we provide detailed protocols for two common methods for the analysis of

dichloropropanols in soy sauce: a GC-MS method with PBA derivatization and a QuEChERS-

based GC-QQQ method.

Protocol 1: GC-MS with Phenylboronic Acid (PBA)
Derivatization
This method is suitable for the specific detection of 3-MCPD.

1. Sample Preparation and Extraction

Weigh 10g of soy sauce into a 50 mL centrifuge tube.

Add 10 µL of a 100 µg/mL internal standard solution (e.g., 3-MCPD-d5).

Add 10 mL of distilled water and shake for 10 minutes.

For defatting, add a suitable organic solvent (e.g., hexane) and centrifuge. Discard the

organic layer.

Transfer the aqueous extract to a clean tube.

2. Derivatization

To the aqueous extract, add 100 µL of a 25% PBA solution.

Vortex the mixture and heat at 90°C for 10 minutes.

Cool the sample to room temperature.

3. Liquid-Liquid Extraction

Add a suitable extraction solvent (e.g., hexane or ethyl acetate) to the derivatized sample.

Vortex for 1 minute and centrifuge to separate the layers.

Carefully transfer the organic layer containing the derivatized 3-MCPD to a clean vial.
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Concentrate the extract under a gentle stream of nitrogen if necessary.

4. GC-MS Analysis

Injector: Splitless mode.

Column: A suitable capillary column for chloropropanol analysis (e.g., DB-5ms).

Oven Program: Optimize the temperature program to achieve good separation of the analyte

from matrix interferences. A typical program might start at a low temperature (e.g., 50°C) and

ramp up to a higher temperature (e.g., 280°C).

Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity

and selectivity. Monitor characteristic ions for the PBA derivative of 3-MCPD and the internal

standard.

Protocol 2: QuEChERS Extraction with GC-QQQ
Analysis
This method allows for the simultaneous determination of 3-MCPD and 1,3-DCP without

derivatization.[7]

1. Sample Preparation and Extraction

Place 10 mL of soy sauce into a 50 mL polypropylene centrifuge tube.[7]

Add internal standards (d5-3-MCPD and d5-1,3-DCP) to a final concentration of 1 mg/kg.[7]

Add 10 mL of acetonitrile.[7]

Add a salt extraction packet containing 6000 mg of MgSO₄ and 1500 mg of NaCl.[7]

Vortex for 1 minute and then centrifuge for 15 minutes at 10,000 rcf.[7]

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup

Transfer 6 mL of the supernatant to a 15 mL polypropylene centrifuge tube containing a

dSPE packet with 1200 mg of MgSO₄, 400 mg of PSA, and 400 mg of C18.[7]
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Vortex for 1 minute and centrifuge for 10 minutes.

3. GC-QQQ Analysis

Transfer the cleaned extract into an autosampler vial for injection.

Injector: Use a suitable injection mode, such as splitless or pulsed splitless.

Column: Select a column appropriate for the analysis of underivatized chloropropanols.

Oven Program: Develop a temperature program that provides adequate separation of 3-

MCPD and 1,3-DCP.

Mass Spectrometer: Operate in Multiple Reaction Monitoring (MRM) mode for high

selectivity and sensitivity. Define precursor-product ion transitions specific to 3-MCPD, 1,3-

DCP, and their deuterated internal standards.

Visualizations

Sample Preparation Derivatization Extraction Analysis

Weigh Soy Sauce Add Internal Standard Aqueous Extraction Defatting Add PBA Heat Liquid-Liquid Extraction Concentrate GC-MS Analysis

Click to download full resolution via product page

Caption: Workflow for 3-MCPD analysis using PBA derivatization and GC-MS.
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Caption: Workflow for dichloropropanol analysis using QuEChERS and GC-QQQ.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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